Cas no 132464-90-5 (2-(5-ethynylthiophen-2-yl)pyridine)

• Product Name: 2-(5-ethynylthiophen-2-yl)pyridine
• CAS No: 132464-90-5
• MF: C₁₁H₇NS
• MW: 185.244981050491
• CID: 133627
• PubChem ID: 15084146
• Update Time: 2025-04-19

2-(5-ethynylthiophen-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine,2-(5-ethynyl-2-thienyl)-
• 2-(5-ethynylthiophen-2-yl)pyridine
• 2-(3,5-DIMETHYL-1H-PYRAZOL-1-YL)-1-ETHANOL
• 5-ethynyl-2-(2-pyridyl)thiophene
• Pyridine,2-(5-ethynyl-2-thienyl)
• 2-(5-ETHYNYLTHIEN-2-YL)PYRIDINE
• 2-Ethynyl-5-(pyridin-2-yl)thiophene
• AKOS006237430
• F2167-5115
• W-205406
• SCHEMBL18297699
• FT-0760694
• DTXSID70567973
• CS-0315193
• 132464-90-5
• PS-11552
• 2-(5-Ethynylthien-2-yl)pyridine97%
• 2-(5-Ethynylthien-2-yl)pyridine 97%
• DB-010985

• Inchi： 1S/C11H7NS/c1-2-9-6-7-11(13-9)10-5-3-4-8-12-10/h1,3-8H
• InChI Key： CTZZEBNNWDVUFO-UHFFFAOYSA-N
• SMILES： S1C(C#C)=CC=C1C1C=CC=CN=1

Computed Properties

• Exact Mass: 185.03000
• Monoisotopic Mass: 185.02992040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Melting Point: 109 °C
• PSA: 41.13000
• LogP: 2.79140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes